Cas no 2745-25-7 (2-Furanacetonitrile)

• Product Name: 2-Furanacetonitrile
• CAS No: 2745-25-7
• MF: C₆H₅NO
• MW: 107.110001325607
• MDL: MFCD00043892
• CID: 240140
• PubChem ID: 329816018
• Update Time: 2025-06-07

2-Furanacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetonitrile
• 2-​Furanacetonitrile
• 2-(furan-2-yl)acetonitrile
• 2-FURYLACETONITRILE
• 2-furanoacetonitrile
• 2-Furylacetonitryle
• furan-2-acetonitrile
• furan-2-ylacetonitrile
• MFCD00043892
• AKOS009314907
• 2745-25-7
• XAQZDZHAWDJHJF-UHFFFAOYSA-N
• CS-0336077
• DTXSID50447926
• AMY31197
• furan-2-yl-acetonitrile
• SCHEMBL837048
• 2-(Furan-2-yl)acetonitrile, AldrichCPR
• 2-CYANOMETHYLFURAN
• G63405

• MDL： MFCD00043892
• Inchi： 1S/C6H5NO/c7-4-3-6-2-1-5-8-6/h1-2,5H,3H2
• InChI Key： XAQZDZHAWDJHJF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC#N

Computed Properties

• Exact Mass: 107.03700
• Monoisotopic Mass: 107.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.0854
• Boiling Point: 200.87°C (rough estimate)
• Refractive Index: 1.4693 (estimate)
• PSA: 36.93000
• LogP: 1.34568

2-Furanacetonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2-Furanacetonitrile

Exploring the Versatile Applications and Properties of 2-Furanacetonitrile (CAS No. 2745-25-7)

2-Furanacetonitrile (CAS No. 2745-25-7) is a fascinating organic compound that has garnered significant attention in various scientific and industrial fields. This nitrile derivative of furan is known for its unique chemical properties and wide-ranging applications, making it a subject of interest for researchers and professionals alike. In this comprehensive guide, we delve into the molecular structure, synthesis methods, and practical uses of 2-Furanacetonitrile, while also addressing some of the most commonly searched questions about this compound.

The molecular formula of 2-Furanacetonitrile is C6H5NO, and it features a furan ring attached to an acetonitrile group. This structural configuration imparts distinctive reactivity patterns that are valuable in organic synthesis. The compound typically appears as a colorless to pale yellow liquid with a characteristic odor, and it exhibits moderate solubility in common organic solvents. Researchers often explore 2-Furanacetonitrile derivatives for their potential in creating novel materials with tailored properties.

One of the most searched aspects about 2-Furanacetonitrile concerns its synthesis. The compound can be prepared through several routes, with the most common being the cyanation of 2-furylmethyl halides or the dehydration of 2-furanacetamide. Recent advancements in green chemistry have led to more sustainable production methods, addressing the growing demand for environmentally friendly synthetic processes. These developments align with current trends in sustainable chemical manufacturing, a hot topic in both academic and industrial circles.

The applications of 2-Furanacetonitrile span multiple industries, making it a versatile building block in chemical synthesis. In the pharmaceutical sector, it serves as a precursor for various heterocyclic compounds with potential biological activity. The agrochemical industry utilizes 2-Furanacetonitrile intermediates in the development of novel crop protection agents. Additionally, its derivatives find use in material science, particularly in the creation of specialty polymers with unique thermal and mechanical properties.

Recent studies have highlighted the potential of 2-Furanacetonitrile-based compounds in emerging technologies. For instance, researchers are investigating their use in organic electronics, where furan-containing molecules show promise for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. This connection to renewable energy technologies makes 2-Furanacetonitrile particularly relevant in today's energy-conscious research landscape.

The safety profile of 2-Furanacetonitrile is another frequently searched topic. While not classified as highly hazardous, proper handling procedures should always be followed in laboratory and industrial settings. Standard safety measures include working in well-ventilated areas, using appropriate personal protective equipment, and following established protocols for chemical storage and disposal. These precautions align with the broader industry focus on chemical safety best practices.

Market trends indicate growing interest in 2-Furanacetonitrile and related compounds. The global market for furan derivatives is expanding, driven by increasing applications in pharmaceuticals, agrochemicals, and advanced materials. Suppliers of high-purity 2-Furanacetonitrile are responding to this demand by improving production processes and quality control measures. This market growth reflects the compound's importance in modern chemical research and development.

Analytical characterization of 2-Furanacetonitrile typically involves techniques such as gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These methods allow researchers to confirm the compound's purity and structure, which is crucial for its various applications. The development of advanced analytical methods for furan derivative analysis remains an active area of research in analytical chemistry.

Future research directions for 2-Furanacetonitrile include exploring its potential in catalytic systems and as a building block for more complex molecular architectures. The compound's reactivity makes it an attractive candidate for developing new synthetic methodologies, particularly in the context of atom-efficient chemical transformations. These investigations could lead to more sustainable and cost-effective routes to valuable chemical products.

For researchers working with 2-Furanacetonitrile, proper storage conditions are essential to maintain its stability. The compound should be kept in tightly sealed containers under inert atmosphere, protected from light and moisture. These storage recommendations are particularly important for laboratories handling air-sensitive organic compounds, ensuring consistent quality for experimental work.

In conclusion, 2-Furanacetonitrile (CAS No. 2745-25-7) represents an important class of organic compounds with diverse applications across multiple industries. Its unique chemical properties, combined with ongoing research into new applications, ensure that this compound will remain relevant in chemical research and industrial processes. As scientific understanding of furan derivatives continues to grow, we can anticipate even more innovative uses for 2-Furanacetonitrile in the future.